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An In-depth Technical Guide to the Physical and Chemical Properties of Barium Nitrate

Introduction
Barium nitrate, with the chemical formula Ba(NO₃)₂, is an inorganic salt composed of a barium

cation (Ba²⁺) and two nitrate anions (NO₃⁻).[1][2] It presents as an odorless, white, and

lustrous crystalline solid.[3][4] This compound is a significant chemical intermediate, primarily

utilized for its properties as a strong oxidizer and as a source of barium.[2][5] Its applications

are diverse, ranging from the manufacturing of pyrotechnics, where it imparts a characteristic

green flame, to the production of specialty optical glass, ceramics, and other barium

compounds.[1][5][6] Given its toxic nature and strong oxidizing potential, a thorough

understanding of its physical and chemical properties is crucial for safe handling and effective

application in research and industrial settings.[7][8]

Physical Properties
Barium nitrate is a stable, white crystalline solid at room temperature.[1][9] It is non-

combustible but acts as a strong oxidizer, which can accelerate the burning of combustible

materials.[4][8] The crystals are anhydrous and typically form in an isometric (cubic) crystal

system.[9][10]
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The fundamental physical properties of barium nitrate are summarized in the table below,

providing a quantitative overview of the compound under standard conditions.

Property Value Reference

Chemical Formula Ba(NO₃)₂ [3]

Molar Mass 261.335 g·mol⁻¹ [3]

Appearance White, lustrous crystals [3]

Odor Odorless [3]

Density 3.24 g/cm³ [3]

Melting Point 592 °C (1,098 °F; 865 K) [3]

Boiling Point Decomposes before boiling [11][12]

Refractive Index 1.5659 [13]

Solubility
Barium nitrate is soluble in water, and its solubility increases significantly with temperature.[3]

[11] It is, however, insoluble in alcohols.[7] The dissolution in water is a key property, enabling

its use in aqueous solutions for various chemical reactions. The temperature dependence of its

solubility in water is detailed below.
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Temperature (°C) Solubility (g / 100 g H₂O)

0 4.95

20 9.06

25 9.27

40 14.4

60 20.3

80 27.2

100 34.2

Data sourced from Sigma-Aldrich and

PubChem.[4]

The solubility of barium nitrate decreases substantially in the presence of nitric acid due to the

common ion effect.[14]

Crystallographic Data
Barium nitrate crystallizes in the cubic Pa-3 space group.[10] The crystal structure consists of

a barium cation (Ba²⁺) ionically bonded to two nitrate (NO₃⁻) anions.[1] In the crystal lattice,

each Ba²⁺ ion is coordinated with twelve oxygen atoms from the surrounding nitrate groups.[10]

Parameter Value Reference

Crystal System Cubic [2]

Space Group Pa-3 [10]

Space Group Number 205

Lattice Constant (a) 8.11021 Å

Ba-O Bond Lengths 2.89 Å (x6), 2.94 Å (x6) [10]

N-O Bond Length 1.26 Å [10]
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Spectroscopic Properties
Barium nitrate is notable for its application as a solid-state Raman shifter, attributed to its high

Raman gain coefficient. This property is leveraged in laser systems to shift wavelengths,

particularly for generating eye-safe laser outputs.[15][16]

Spectroscopic Property Value Reference

Transparency Range 0.33 - 1.8 µm [17]

Raman Shift 1047 cm⁻¹ [17]

Raman Gain (532 nm pump) 47 cm/GW [17]

Raman Gain (1064 nm pump) 11 cm/GW [17]

Chemical Properties and Reactivity
Barium nitrate's chemical behavior is dominated by its role as a strong oxidizing agent and its

thermal decomposition at elevated temperatures.[1][8]

Thermal Decomposition
When heated above its melting point of 592 °C, barium nitrate decomposes.[3][7] The primary

products of this decomposition are barium oxide (BaO), nitrogen dioxide (NO₂), and oxygen

(O₂).[13][18] This reaction is responsible for its function as an oxidizer in applications like

pyrotechnics, as it releases oxygen that fuels combustion.[5]

The decomposition reaction is: 2Ba(NO₃)₂(s) → 2BaO(s) + 4NO₂(g) + O₂(g)[18]

Anhydrous barium nitrate decomposes over a temperature range of 500-700 °C, with the main

decomposition occurring around 630 °C.[19]
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Caption: Thermal decomposition pathway of barium nitrate.

Oxidizing Properties and Reactivity
Barium nitrate is a potent oxidizer and can react violently with reducing agents, combustible

materials, and powdered metals like aluminum and magnesium, creating a fire and explosion

hazard.[1][8][20] Mixtures with metal powders can sometimes ignite spontaneously, especially if

moist.[21] Due to this reactivity, it must be stored separately from flammable substances,

reducing agents, and acids.[20][22]
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Caption: Reactivity profile of barium nitrate with incompatible materials.

Experimental Protocols
Synthesis of Barium Nitrate
Barium nitrate is commercially manufactured via two primary methods, both starting from

barium carbonate (BaCO₃), the main source material for barium.[3][13]

Method 1: Reaction of Barium Carbonate with Nitric Acid This is the most common industrial

method.

Objective: To synthesize barium nitrate by reacting barium carbonate with nitric acid.

Materials: Barium carbonate (BaCO₃), Nitric acid (HNO₃), Distilled water, Filtration

apparatus, Evaporation/crystallization dish.

Protocol:

Suspend barium carbonate powder in water.

Slowly add a stoichiometric amount of nitric acid to the barium carbonate suspension while

stirring continuously. The reaction produces barium nitrate, water, and carbon dioxide
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gas.[23] Reaction: BaCO₃(s) + 2HNO₃(aq) → Ba(NO₃)₂(aq) + H₂O(l) + CO₂(g)

Continue stirring until the effervescence of CO₂ ceases, indicating the reaction is

complete.

Filter the resulting solution to remove any unreacted solids or precipitated impurities, such

as iron compounds.[13]

Transfer the clear filtrate to an evaporation dish and heat gently to concentrate the

solution.

Allow the concentrated solution to cool slowly. Barium nitrate crystals will precipitate out.

[2]

Collect the crystals by filtration and dry them thoroughly.

Method 2: Double Decomposition Reaction This method involves the reaction of a soluble

barium salt (like barium chloride) with a soluble nitrate salt (like sodium nitrate).[7][23]

Objective: To synthesize barium nitrate via a double decomposition reaction.

Materials: Barium chloride (BaCl₂), Sodium nitrate (NaNO₃), Distilled water, Heating

apparatus, Filtration apparatus.

Protocol:

Prepare separate hot, saturated solutions of barium chloride and sodium nitrate.

Mix the two hot solutions. Barium nitrate is the least soluble of the four possible salts in

the mixture (Ba(NO₃)₂, BaCl₂, NaNO₃, NaCl), especially upon cooling.[23] Reaction:

BaCl₂(aq) + 2NaNO₃(aq) → Ba(NO₃)₂(s) + 2NaCl(aq)

Allow the mixed solution to cool. Barium nitrate will crystallize out of the solution first.[23]

Filter the cooled solution to isolate the barium nitrate crystals.

Wash the collected crystals with a small amount of cold distilled water to remove residual

sodium chloride.
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Dry the purified crystals.

Barium Nitrate Synthesis Protocols

Method 1: From Barium Carbonate Method 2: Double Decomposition
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Caption: Experimental workflows for the synthesis of barium nitrate.

Qualitative Analysis for Barium and Nitrate Ions
Standard inorganic qualitative analysis can confirm the presence of Ba²⁺ and NO₃⁻ ions.

Objective: To confirm the presence of barium and nitrate ions in a sample.
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Materials: Sample salt, concentrated HCl, platinum wire, copper turnings, concentrated

H₂SO₄, test tubes.

Protocol for Ba²⁺ (Flame Test):

Make a paste of the sample salt with a few drops of concentrated HCl.

Take a small amount of the paste on a clean platinum wire loop.

Introduce the loop into the non-luminous part of a Bunsen burner flame.

Observation: A persistent grassy-green flame confirms the presence of the Ba²⁺ ion.[3][24]

Protocol for NO₃⁻ (Brown Ring Test - Modified):

In a dry test tube, heat a small amount of the sample salt with a few copper turnings and a

few drops of concentrated H₂SO₄.

Observation: The evolution of dense, reddish-brown fumes (NO₂) and the solution turning

blue indicates the presence of the NO₃⁻ ion.[24]

Toxicology and Safety
Barium nitrate, like other soluble barium salts, is toxic if ingested or inhaled.[7][11][25] The

toxicity stems from the soluble Ba²⁺ ion.[25]

Health Effects
Acute Exposure: Ingestion can cause excessive salivation, vomiting, colic, diarrhea,

convulsive tremors, and elevated blood pressure.[26] In severe cases, it can lead to

muscular paralysis and potentially death.[13][26] Inhalation of dust can irritate the respiratory

tract.[21][27]

Chronic Exposure: Repeated exposure may damage the kidneys and lead to an abnormal

chest x-ray over time.[8][25]

Exposure Limits and Toxicological Data
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Parameter Value Species Reference

OSHA PEL (TWA 8-

hr)
0.5 mg/m³ (as Ba) Human [8]

NIOSH REL (TWA 10-

hr)
0.5 mg/m³ (as Ba) Human [8]

LD₅₀ (Oral) 355 mg/kg Rat [28]

Handling and Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a dust mask or respirator when handling barium nitrate powder.[21][22]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials, reducing

agents, and acids.[7][22] Keep containers tightly closed.

Fire Fighting: While not combustible itself, it is a strong oxidizer that enhances the

combustion of other materials.[8] Use water to extinguish surrounding fires. Do not use CO₂

or dry chemical extinguishers, as they may be ineffective or react.[8][20]

First Aid: In case of ingestion, seek immediate medical attention. Solutions of soluble

sulfates (e.g., Epsom salts) may be administered as first aid to precipitate the toxic barium

ions as non-toxic barium sulfate.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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